Cas no 89020-53-1 (Benzenesulfonamide, 2-chloro-N,N-bis(phenylmethyl)-)

Benzenesulfonamide, 2-chloro-N,N-bis(phenylmethyl)- structure
89020-53-1 structure
Product Name:Benzenesulfonamide, 2-chloro-N,N-bis(phenylmethyl)-
CAS No:89020-53-1
MF:C20H18ClNO2S
MW:371.880423069
CID:615747
PubChem ID:71321487
Update Time:2025-04-19

Benzenesulfonamide, 2-chloro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-chloro-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-2-chlorobenzenesulfonamide
    • DTXSID30751295
    • CHEMBL3092276
    • N,N-Dibenzyl-2-chlorobenzene-1-sulfonamide
    • 89020-53-1
    • Inchi: 1S/C20H18ClNO2S/c21-19-13-7-8-14-20(19)25(23,24)22(15-17-9-3-1-4-10-17)16-18-11-5-2-6-12-18/h1-14H,15-16H2
    • InChI Key: JDYHGSOGNIBZEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1S(N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 371.0746777g/mol
  • Monoisotopic Mass: 371.0746777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 45.8Ų
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